Perchloryl fluoride
Cat. No.:
B1593512
CAS No.:
7616-94-6
M. Wt:
102.45 g/mol
InChI Key:
XHFXMNZYIKFCPN-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
Perchloryl fluoride is a reactive gas with the chemical formula ClO₃F. It is known for its characteristic sweet odor, which resembles gasoline and kerosene. This compound is toxic and serves as a powerful oxidizing and fluorinating agent. It is the acid fluoride of perchloric acid and is kinetically stable, decomposing only at temperatures around 400°C .
Scientific Research Applications
Perchloryl fluoride is used in organic chemistry as a mild fluorinating agent. It was the first industrially relevant electrophilic fluorinating agent, used since the 1960s for producing fluorinated steroids. Its applications extend to various fields, including:
Chemistry: Used for the synthesis of fluorinated compounds.
Biology: Employed in the study of biological fluorination processes.
Medicine: Utilized in the production of fluorinated pharmaceuticals.
Industry: Applied in the manufacture of fluorinated materials and chemicals.
Mechanism of Action
Safety and Hazards
Perchloryl fluoride is toxic, with a TLV of 3 ppm . It is a strong lung- and eye-irritant capable of producing burns on exposed skin . Its IDLH level is 100 ppm . Symptoms of exposure include dizziness, headaches, syncope, and cyanosis . Exposure to toxic levels causes severe respiratory tract inflammation and pulmonary edema .
Future Directions
Increasing demand for fluorine-containing compounds has led to a surge in the development of processes targeting the synthesis of alkyl fluorides . Catalytic methods of fluorination represent an efficient strategy to synthesise high value fluorinated compounds in a selective and efficient manner . Yet, catalytic methods of fluorination have received scant attention compared to those that do not utilise catalysis, despite the significant potential they offer in terms of improved process sustainability .
Preparation Methods
Perchloryl fluoride is primarily produced by the fluorination of perchlorates. The initial syntheses in the early 1950s used fluorine gas or fluorides and anodic oxidation as the fluorinating agents, but these methods resulted in explosive gaseous mixtures. Modern syntheses commonly use antimony pentafluoride as a fluorinator. The reaction involves potassium perchlorate reacting with excess fluorosulfuric acid to yield potassium bisulfate and this compound .
Chemical Reactions Analysis
Perchloryl fluoride undergoes various types of chemical reactions, including:
Oxidation: It acts as a powerful oxidizing agent.
Reduction: It reacts explosively with reducing agents such as metal amides, metals, and hydrides.
Substitution: The chlorine atom in this compound acts as an electrophile, making it reactive towards reducing agents and anions.
Common reagents and conditions used in these reactions include antimony pentafluoride and fluorosulfuric acid. Major products formed from these reactions include potassium bisulfate and this compound itself .
Comparison with Similar Compounds
Perchloryl fluoride can be compared with other similar compounds such as chlorine pentafluoride and bromine pentafluoride. While this compound has significantly lower specific impulse compared to these compounds, it does not tend to corrode tanks and does not require cryogenic storage. This makes it a more stable and practical option for certain applications .
Similar compounds include:
- Chlorine pentafluoride
- Bromine pentafluoride
- Chloryl fluoride
This compound’s unique combination of stability and reactivity makes it a valuable compound in various scientific and industrial applications.
Properties
IUPAC Name |
perchloryl fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClFO3/c2-1(3,4)5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHFXMNZYIKFCPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=Cl(=O)(=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClFO3, ClO3F |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
| Source | CAMEO Chemicals | |
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| Record name | PERCHLORYL FLUORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Explanation | Creative Commons CC BY 4.0 | |
| Record name | chlorine trioxide fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Perchloryl fluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Perchloryl_fluoride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60894169 |
Source
|
| Record name | Trioxychlorofluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60894169 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Perchloryl fluoride is a colorless, non corrosive gas with a characteristic sweet odor. Contact with the material may cause irritation to skin, eyes, and mucous membranes. It is very toxic by inhalation and skin absorption. Under prolonged exposure to fire or intense heat the containers may violently rupture and rocket., Colorless gas with a characteristic, sweet odor. [Note: Shipped as a liquefied compressed gas.]; [NIOSH], COLOURLESS GAS OR COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR., Colorless gas with a characteristic, sweet odor., Colorless gas with a characteristic, sweet odor. [Note: Shipped as a liquefied compressed gas.] |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | PERCHLORYL FLUORIDE | |
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Boiling Point |
-52 °F at 760 mmHg (NIOSH, 2023), -46.8 °C, Liquid molar volume = 0.060457 cu m/kmol (determined at normal boiling point), -46.7 °C, -52 °F |
Source
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| Record name | PERCHLORYL FLUORIDE | |
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| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1114 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | PERCHLORYL FLUORIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Perchloryl fluoride | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0490.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
0.06 % (NIOSH, 2023), MISCIBLE WITH WATER, Solubility in water, g/100ml at 20 °C: 0.06, 0.06% |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4179 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | PERCHLORYL FLUORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1114 | |
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| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
0.637 (GAS); 1.434 @ 20 °C (LIQ), Relative density (water = 1): 1.4 (liquid), 3.64(relative gas density) |
Source
|
| Record name | TRIOXYCHLOROFLUORIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2524 | |
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| Record name | PERCHLORYL FLUORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1114 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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| Record name | Perchloryl fluoride | |
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| URL | https://www.cdc.gov/niosh/npg/npgd0490.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Density |
3.64 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 3.64 |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
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| URL | https://cameochemicals.noaa.gov/chemical/4179 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | Occupational Safety and Health Administration (OSHA) | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Vapor Pressure |
10.5 atm (NIOSH, 2023), 8943.88 mm Hg @ 25 °C, 10.5 atm |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
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| URL | https://cameochemicals.noaa.gov/chemical/4179 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | Occupational Safety and Health Administration (OSHA) | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Color/Form |
COLORLESS GAS, Colorless gas [Note: Shipped as a liquefied compressed gas]. | |
CAS No. |
7616-94-6 |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4179 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Perchloryl fluoride | |
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| Record name | Perchloryl fluoride | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh-rtecs/SD1D5F88.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
-234 °F (NIOSH, 2023), -146 °C, Heat of Fusion at Melting Point = 3.834E+6 Joules/kmol, -147.7 °C, -234 °F |
Source
|
| Record name | PERCHLORYL FLUORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4179 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TRIOXYCHLOROFLUORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2524 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | PERCHLORYL FLUORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1114 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | PERCHLORYL FLUORIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/610 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Perchloryl fluoride | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0490.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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